Cas no 1897006-60-8 (O-2-(3-chloro-2-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-chloro-2-methoxyphenyl)ethylhydroxylamine
• CAS No: 1897006-60-8
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6345889
• PubChem ID: 117290437
• Update Time: 2025-06-08

O-2-(3-chloro-2-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-chloro-2-methoxyphenyl)ethylhydroxylamine
• O-[2-(3-chloro-2-methoxyphenyl)ethyl]hydroxylamine
• 1897006-60-8
• EN300-1982971

• Inchi： 1S/C9H12ClNO2/c1-12-9-7(5-6-13-11)3-2-4-8(9)10/h2-4H,5-6,11H2,1H3
• InChI Key： ZIWCINHMPIYRDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CCON

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-chloro-2-methoxyphenyl)ethylhydroxylamine

O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 1897006-60-8): An Emerging Compound in Medicinal Chemistry

O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 1897006-60-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 3-chloro-2-methoxyphenyl and ethylhydroxylamine moieties, exhibits promising biological activities that make it a valuable candidate for further research and development.

The chemical structure of O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine is composed of a substituted phenyl ring and an ethylhydroxylamine group. The presence of the chloro and methoxy substituents on the phenyl ring imparts specific electronic and steric properties that can influence its interactions with biological targets. These structural features are crucial for understanding the compound's pharmacological profile and its potential as a therapeutic agent.

Recent studies have explored the biological activities of O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine in various contexts. One notable area of research is its potential as an antioxidant. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary data suggest that O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine exhibits significant antioxidant activity, making it a promising candidate for further investigation in this domain.

In addition to its antioxidant properties, O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine has shown potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and reducing the activation of nuclear factor-kappa B (NF-κB), a central regulator of inflammation. These findings highlight the compound's potential for use in treating inflammatory conditions.

The pharmacokinetic properties of O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetics involves the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. Initial studies indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

Toxicity assessments are crucial for evaluating the safety profile of any potential therapeutic agent. Preclinical studies on O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine have shown that it exhibits low toxicity at therapeutic concentrations. These findings are encouraging and suggest that the compound is safe for further clinical evaluation.

Clinical trials are the next step in translating preclinical findings into practical applications. While clinical trials for O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine are still in their early stages, preliminary results are promising. Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers, with no significant adverse effects reported. Phase II trials will aim to evaluate the efficacy of the compound in specific disease models.

The future prospects for O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine are exciting. Ongoing research is exploring its potential applications in various therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions. The unique combination of antioxidant and anti-inflammatory properties makes it a versatile candidate for drug development.

In conclusion, O-2-(3-Chloro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 1897006-60-8) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure, favorable pharmacokinetic properties, low toxicity, and promising biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will find its place as a valuable therapeutic agent in the treatment of various diseases.